Cas no 33098-10-1 (3(2H)-Pyridazinone, 4,5-dichloro-2-ethyl-)

• Product Name: 3(2H)-Pyridazinone, 4,5-dichloro-2-ethyl-
• CAS No: 33098-10-1
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• MDL: MFCD00793799
• CID: 1460267
• PubChem ID: 676426
• Update Time: 2025-04-24

3(2H)-Pyridazinone, 4,5-dichloro-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dichloro-2-ethyl-
• 4,5-dichloro-2-ethylpyridazin-3-one
• 4,5-dichloro-2-ethyl-3(2H)-pyridazinone
• CS-0314107
• E78693
• 33098-10-1
• AKOS008947811
• MFCD00793799
• 4,5-dichloro-2-ethylpyridazin-3(2H)-one
• TimTec1_004656
• 4,5-dichloro-2-ethyl-2H-pyridazin-3-one
• 11K-931
• 4,5-dichloro-2-ethyl-2,3-dihydropyridazin-3-one
• 4,5-dichloro-2-ethyl-3(2H)pyridazinone
• SCHEMBL980058
• DTXSID30350287
• HMS1547D14
• HUBYCKLNOVDZDN-UHFFFAOYSA-N
• AE-641/00401018

• MDL： MFCD00793799
• Inchi： 1S/C6H6Cl2N2O/c1-2-10-6(11)5(8)4(7)3-9-10/h3H,2H2,1H3
• InChI Key： HUBYCKLNOVDZDN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)CC)Cl

Computed Properties

• Exact Mass: 191.98588
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Additional information on 3(2H)-Pyridazinone, 4,5-dichloro-2-ethyl-

4,5-Dichloro-2-Ethyl-3(2H)-Pyridazinone: A Comprehensive Overview

4,5-Dichloro-2-Ethyl-3(2H)-Pyridazinone, also known by its CAS number CAS No. 33098-10-1, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of pyridazinones, which are derivatives of pyridazine with a ketone group. The structure of 4,5-Dichloro-2-Ethyl-3(2H)-Pyridazinone includes a pyridazine ring with substituents at positions 4 and 5 (chlorine atoms) and position 2 (an ethyl group), making it a unique member of this chemical family.

The synthesis of 4,5-Dichloro-2-Ethyl-3(2H)-Pyridazinone involves a series of organic reactions, including chlorination and alkylation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the reaction conditions, reducing production time and costs while improving yield.

The chemical properties of 4,5-Dichloro-2-Ethyl-3(2H)-Pyridazinone make it highly versatile for various applications. Its ability to act as a precursor in the synthesis of more complex molecules has been extensively studied. For instance, this compound serves as an intermediate in the production of agrochemicals, pharmaceuticals, and advanced materials. The presence of chlorine atoms at positions 4 and 5 imparts high reactivity, enabling it to undergo nucleophilic substitutions and other transformations with ease.

In recent years, there has been a growing interest in the application of 4,5-Dichloro-2-Ethyl-3(2H)-Pyridazinone in the field of pest control. Studies have demonstrated its potential as an active ingredient in pesticides due to its ability to disrupt insect nervous systems. Researchers have also investigated its role in combating fungal infections in crops, highlighting its dual functionality as both an insecticide and fungicide.

The pharmacological properties of 4,5-Dichloro-2-Ethyl-3(2H)-Pyridazinone have been explored in preclinical studies. It has shown promise as a lead compound for developing new drugs targeting specific cellular pathways. Recent research has focused on its potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

The environmental impact of 4,5-Dichloro-2-Ethyl-3(2H)-Pyridazinone is another area of active research. Scientists are investigating its biodegradability and toxicity to aquatic organisms to ensure its safe use in agricultural and industrial settings. Efforts are being made to develop eco-friendly formulations that minimize adverse effects on the environment while maintaining efficacy.

In conclusion, 4,5-Dichloro-2-Ethyl-3(2H)-Pyridazinone, CAS No. 33098-10-1, is a multifaceted compound with applications spanning agriculture, medicine, and materials science. Its unique chemical structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.